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Compound of Interest

Compound Name: (R)-Omeprazole Sodium Salt

Cat. No.: B1260541

Get Quote

Executive Summary
This guide outlines the technical protocols for the handling and disposal of (R)-Omeprazole

Sodium (also known as Esomeprazole Sodium).[1] While often categorized as "general

chemical waste" in smaller quantities, this compound presents specific aquatic toxicity and pH-

dependent stability challenges that require strict segregation from acidic waste streams.[1]

Immediate Action Required:

Do Not Sewer: This compound is toxic to aquatic life with long-lasting effects (H411).[1][2][3]

Segregate from Acids: Contact with acidic waste triggers rapid degradation, potentially

generating heat and unknown sulfur-containing byproducts.[1]

Check pH: Aqueous solutions of this salt are alkaline. Concentrated solutions may classify as

RCRA Corrosive Waste (D002) if pH

12.5.[4]

Chemical Identity & Physicochemical Profile[1][5]
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Understanding the chemical nature of the salt is the foundation of a safe disposal plan. (R)-

Omeprazole Sodium is the sodium salt of a benzimidazole derivative.[1]

Parameter Data Operational Implication

Chemical Name
Esomeprazole Sodium; (R)-

Omeprazole Sodium

Use exact CAS for waste

manifesting.[1]

CAS Number 161796-78-7 (Sodium Salt)
Unique identifier for

inventory/disposal.[1][2][3]

Molecular Formula

Contains Sulfur/Nitrogen

(incineration considerations).

[1]

Solubility
Soluble in water; Sparingly

soluble in alcohol.
Forms basic solutions readily.

pH Stability Unstable at pH < 7.8
CRITICAL: Do not mix with

acidic waste.

Hygroscopicity Very Hygroscopic
Store in desiccated, tightly

sealed containers.

Hazard Assessment & Regulatory Classification
The "Self-Validating" Hazard Check
Before disposal, you must validate the waste stream properties.[1] This is not just a paperwork

exercise; it determines the physical safety of the waste container.

Aquatic Toxicity (H411):

Mechanism:[2][3][5][6][7][8][9] Proton pump inhibitors (PPIs) can affect aquatic organisms.

[1]

Protocol: Zero-discharge policy.[1] No sink disposal, even for dilute solutions.

Corrosivity (RCRA D002):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://cdn.caymanchem.com/cdn/msds/17303m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_202200270_2.0_SDS_EN.pdf?ref=1753687712
https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://cdn.caymanchem.com/cdn/msds/17303m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_202200270_2.0_SDS_EN.pdf?ref=1753687712
https://firstkits.com/wp-content/uploads/2019/10/FIRST_Omeprazole_SDS_US_101717_FINAL.pdf
https://file.medchemexpress.com/batch_PDF/HY-17021R/Esomeprazole-Standard-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/omeprazole-sodium-msds.html
https://www.nj.gov/dep/enforcement/2%20RCRA%20Pharmaceutical%20Waste%20-%20An%20Inspectors%20Viewpoint%20-%20King%205-17-12.pdf
https://www.dykema.com/news-insights/epa-proposes-rules-governing-disposal-of-certain-pharmaceuticals-as-hazardous-wastes.html
https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://www.echemi.com/sds/omeprazole-sodium-pd20161011105701924.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism:[2][3][5][6][7][8][9] As a sodium salt, high concentrations in water will yield a

high pH.

Validation: Dip-test any aqueous stock solutions.[1] If pH

12.5, it must be labeled and managed as RCRA Hazardous Waste D002.

Transport (DOT/IATA):

Nuance: While some SDS list it as "Non-Regulated," strict compliance interprets the

aquatic toxicity as UN3077.

Best Practice: Treat bulk waste (>5 kg) or pure substance as Environmentally hazardous

substance, solid, n.o.s.[1] (Esomeprazole Sodium).[1][2][3][10][6][8][11]

Operational Disposal Procedures
Solid Waste (Powder/Crystals)[1]

Primary Container: Collect in a wide-mouth high-density polyethylene (HDPE) jar. Glass is

acceptable but breakage-prone.[1]

Segregation: Keep separate from oxidizers and strong acids.[10][11]

Labeling:

Content: "(R)-Omeprazole Sodium Salt - Solid"[1][2]

Hazard: "Irritant", "Environmentally Hazardous"

Disposal Path: High-temperature incineration.[1] This ensures complete destruction of the

benzimidazole ring system.

Liquid Waste (Stock Solutions)
The Acid Trap: Never pour (R)-Omeprazole Sodium solutions into a "General

Organic/Aqueous Acid" waste carboy.
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Why? The compound is acid-labile.[1] In acidic media, it undergoes rearrangement to

sulfonamides and sulfenic acids. While not typically explosive, this reaction alters the

waste profile and can generate heat or precipitates that clog containers.

Protocol:

Check pH of the solution.[4]

If pH > 10, dispose of in "Alkaline/Basic Aqueous Waste".

If neutral (pH 7-9), dispose of in "General Non-Hazardous Aqueous Waste" (destined for

incineration, NOT sewer).[1]

Spill Management (Emergency Procedure)
Do Not Flush: Do not hose down spills with water; this spreads the aquatic toxin.

Dry Cleanup:

Wear Nitrile gloves, safety goggles, and a lab coat.

Cover spill with an inert absorbent (Vermiculite or dry sand).[1]

Sweep carefully to avoid dust generation.

Place in a sealed container labeled "Chemical Spill Debris - Esomeprazole Sodium."[1]

Decision Logic for Waste Handling
The following diagram illustrates the decision-making process for disposing of (R)-Omeprazole

Sodium, ensuring compliance with both safety and environmental regulations.
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Waste Identification:
(R)-Omeprazole Sodium

Physical State?

Solid / Powder Liquid / Solution

Pack in HDPE Container
(No Acids)

Label: UN3077
Env. Hazardous Substance

Final Disposal:
High Temp Incineration

Check pH

pH ≥ 12.5

Basic

pH < 12.5

Neutral/Mild

RCRA D002
(Corrosive Waste)

Non-RCRA Chemical Waste
(Toxic to Aquatic Life)

Click to download full resolution via product page

Figure 1: Logic flow for the segregation and classification of (R)-Omeprazole Sodium waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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